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Compound of Interest

Compound Name: Fmoc-Glu(OcHx)-OH

Cat. No.: B613425

An In-depth Technical Guide to Fmoc-Glu(OcHx)-OH

For Researchers, Scientists, and Drug Development Professionals

Fmoc-Glu(OcHx)-OH, or N-a-Fmoc-L-glutamic acid y-cyclohexyl ester, is a pivotal amino acid
derivative utilized in solid-phase peptide synthesis (SPPS). Its unique structural features,
including the acid-labile Fmoc protecting group and the cyclohexyl ester on the side chain, offer
distinct advantages in the synthesis of complex peptides for research and therapeutic
development. This guide provides a comprehensive overview of its chemical properties,
applications, and a detailed protocol for its use in peptide synthesis.

Chemical Structure and Properties

Fmoc-Glu(OcHx)-OH is a derivative of L-glutamic acid. The alpha-amino group is protected by
a fluorenylmethyloxycarbonyl (Fmoc) group, and the gamma-carboxyl group of the side chain is
protected as a cyclohexyl ester.

Chemical Formula: C26H20NOs[1][2]

Chemical Structure:
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Coupling of Fmoc-Glu(OcHx)-OH .
Washing Step (with activating agents like HBTU/DIEA) Washing Step
(e.g., DMF) (e.g., DMF)
Repeat for next
I aminoacid _ ____ ___________ =

Peptide Chain Elongated

Resin with Free Amino Group by one Residue

(e.g., 20% Piperidine in DMF)
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Peptide Synthesis Cycle

1. Resin Swelling

2. Fmoc Deprotection

A

3. Amino Acid Coupling [T
(Fmoc-Glu(OcHx)-OH) - nextAA

4. Washing

After final AA

Cleavage and Purification

5. Cleavage from Resin

6. Precipitation in Ether

7. RP-HPLC Purification

l

Lyophilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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